Cas no 90307-52-1 (7,10-Methanopyrido[1,2-a]azepine,decahydro-)
90307-52-1 structure
Product Name:7,10-Methanopyrido[1,2-a]azepine,decahydro-
CAS No:90307-52-1
MF:C11H19N
MW:165.27526307106
CID:798216
Update Time:2024-02-02
7,10-Methanopyrido[1,2-a]azepine,decahydro- Chemical and Physical Properties
Names and Identifiers
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- 7,10-Methanopyrido[1,2-a]azepine,decahydro-
- 7,10-Methanopyrido[1,2-a]azepine,decahydro-(9CI)
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- Inchi: 1S/C11H19N/c1-2-6-12-8-9-4-5-10(7-9)11(12)3-1/h9-11H,1-8H2
- InChI Key: XXEJXZCBXWQZBM-UHFFFAOYSA-N
- SMILES: N12C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])C1([H])C([H])([H])C([H])([H])C([H])(C2([H])[H])C1([H])[H]
Computed Properties
- Exact Mass: 165.152
- Monoisotopic Mass: 165.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2A^2
7,10-Methanopyrido[1,2-a]azepine,decahydro- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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